(E)-2-(3-ethyl-4-oxo-2-(tosylimino)thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[(2E)-3-ethyl-2-(4-methylphenyl)sulfonylimino-4-oxo-1,3-thiazolidin-5-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H23N3O5S2/c1-4-24-20(26)18(13-19(25)22-15-6-5-7-16(12-15)29-3)30-21(24)23-31(27,28)17-10-8-14(2)9-11-17/h5-12,18H,4,13H2,1-3H3,(H,22,25)/b23-21+
• InChI Key: HPBIRFUWDIIYGP-XTQSDGFTSA-N
• Canonical SMILES: CCN1C(=O)C(SC1=NS(=O)(=O)C2=CC=C(C=C2)C)CC(=O)NC3=CC(=CC=C3)OC
• Isomeric SMILES: CCN\1C(=O)C(S/C1=N/S(=O)(=O)C2=CC=C(C=C2)C)CC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C21H23N3O5S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 630090-85-6

Description

(E)-2-(3-ethyl-4-oxo-2-(tosylimino)thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H23N3O5S2 and its molecular weight is 461.55. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Thiazolidinone derivatives have shown promising antimicrobial properties. Studies have synthesized and characterized compounds with significant activity against bacteria and fungi. For example, imino-4-methoxyphenol thiazole-derived Schiff base ligands demonstrated moderate activity against E. coli and R. solanacearum, as well as F. oxysporum and A. niger, indicating their potential as antimicrobial agents (H. M. Vinusha et al., 2015).

Anticancer and Antifibrotic Effects

Thiazolidinone compounds have been explored for their anticancer and antifibrotic activities. A study involving amino(imino)thiazolidinone derivatives highlighted their efficacy in reducing the viability of fibroblasts without showing anticancer effects, suggesting their use as antifibrotic agents. Among the tested compounds, specific derivatives were identified as candidates for further testing due to their similar effects to Pirfenidone, a known antifibrotic drug, without scavenging superoxide radicals (D. Kaminskyy et al., 2016).

Structural Characterization

The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been elucidated, providing insights into the molecular configurations and potential for interaction with biological targets. This structural information is crucial for understanding the activity of these compounds and for designing derivatives with enhanced biological properties (Aleksei N. Galushchinskiy et al., 2017).

Antioxidant Properties

Thiazolidinone derivatives have also been investigated for their antioxidant capabilities. A study focusing on new coumarin derivatives containing thiazolidinone moieties found these compounds to be more active against bacterial strains than standard references, highlighting their potential as antioxidants (N. Hamdi et al., 2012).